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Compound of Interest

Compound Name: UCB-J

Cat. No.: B1147688 Get Quote

This guide provides essential safety and logistical information for the proper disposal of UCB-J,

a positron emission tomography (PET) radioligand for the synaptic vesicle protein 2A (SV2A).

The following procedures are intended for researchers, scientists, and drug development

professionals to ensure the safe handling and disposal of UCB-J waste, particularly its

radiolabeled form, [¹¹C]UCB-J.

Chemical and Physical Properties
A summary of the key properties of UCB-J relevant to its handling and disposal is presented

below.

Property Value Source

Chemical Formula C₁₇H₁₅F₃N₂O [1]

Molar Mass 320.315 g·mol⁻¹ [1]

Radiolabel Carbon-11 (¹¹C) [2][3][4]

¹¹C Half-life 20.39 minutes N/A

Primary Use PET Tracer [2][3][5]
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The disposal of UCB-J waste must address both its chemical and radiological properties. Given

its use in research, quantities are typically small. The primary radiological concern is the

Carbon-11 isotope, which has a very short half-life, making "decay-in-storage" the most

effective method for managing its radioactive waste.

Experimental Protocol: Decay-in-Storage for [¹¹C]UCB-J Waste

Segregation: All waste contaminated with [¹¹C]UCB-J (e.g., vials, syringes, pipette tips,

absorbent paper) must be segregated from non-radioactive and other radioactive waste

streams.[6] Use clearly labeled, dedicated waste containers.

Shielding: Store the segregated radioactive waste in a designated and appropriately shielded

area to minimize radiation exposure to laboratory personnel.

Storage for Decay: The waste must be stored for a minimum of 10 half-lives to ensure the

radioactivity has decayed to background levels. For ¹¹C, this is approximately 204 minutes

(about 3.5 hours). However, it is best practice to store it for a longer period (e.g., 24 hours) to

be conservative.

Monitoring: Before disposal as chemical waste, the stored waste must be monitored with a

suitable radiation detection instrument (e.g., a Geiger-Müller counter) to confirm that its

radioactivity is indistinguishable from background levels.

De-identification: Once confirmed to be at background radiation levels, all radioactive

warning labels must be defaced or removed from the waste containers.

Disposal as Chemical Waste: After ensuring the radiological hazard is eliminated, the waste

can be disposed of as hazardous chemical waste, following institutional and local

regulations.

Disposal of Non-Radioactive UCB-J Waste
For UCB-J that has not been radiolabeled, or for [¹¹C]UCB-J waste that has fully decayed,

disposal should follow standard procedures for chemical waste:

Waste Characterization: Although a specific Safety Data Sheet (SDS) for UCB-J is not

readily available in public sources, it should be treated as a hazardous chemical.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1147688?utm_src=pdf-body
https://www.benchchem.com/product/b1147688?utm_src=pdf-body
https://www.benchchem.com/product/b1147688?utm_src=pdf-body
https://www.bocsci.com/blog/how-to-dispose-the-waste-from-isotope-labeling/
https://www.benchchem.com/product/b1147688?utm_src=pdf-body
https://www.benchchem.com/product/b1147688?utm_src=pdf-body
https://www.benchchem.com/product/b1147688?utm_src=pdf-body
https://www.benchchem.com/product/b1147688?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147688?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Containerization: Collect waste in a sealed, leak-proof, and chemically compatible container.

The container must be clearly labeled with "Hazardous Waste" and the chemical name

"UCB-J".

Storage: Store the hazardous waste in a designated, well-ventilated, and secure area, away

from incompatible materials.

Disposal: Arrange for pickup and disposal by the institution's environmental health and safety

(EHS) office or a licensed hazardous waste disposal contractor. Do not dispose of UCB-J
down the drain or in regular trash.[7]

Logical Workflow for UCB-J Disposal
The following diagram illustrates the decision-making process for the proper disposal of UCB-J
waste.
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Caption: Workflow for the proper disposal of UCB-J waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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